molecular formula C12H11N5O3 B3020521 N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)furan-3-carboxamide CAS No. 2034325-98-7

N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)furan-3-carboxamide

Cat. No. B3020521
CAS RN: 2034325-98-7
M. Wt: 273.252
InChI Key: PBVUGGAQRFCKEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The research focuses on the synthesis and characterization of a series of compounds that incorporate the naphtho[2,1-b]furan moiety, which is known for its potential pharmacological properties. The core structure of interest in these studies is the naphtho[2,1-b]furan-2-carbohydrazide, which serves as a precursor for further chemical transformations leading to various biheterocyclic compounds with potential antimicrobial and analgesic activities .

Synthesis Analysis

The synthesis pathway begins with naphtho[2,1-b]furan-2-carbohydrazide reacting with carbon disulfide and ethanolic potassium hydroxide, followed by treatment with hydrazine hydrate or phenyl hydrazine to yield 4-amino/anilino-5-naphtho[2,1-b]furan-2-yl-4H-1,2,4-triazole-3-thiols. These intermediates are then subjected to cycloaddition reactions with chloroacetic acid or carbon disulfide to produce triazolothiadiazines and triazolothiadiazoles. Further reactions with aldehydes and carboxylic acids lead to the formation of various derivatives with the triazolo[3,4-b][1,3,4]thiadiazole core .

Molecular Structure Analysis

The molecular structures of the synthesized compounds were elucidated using elemental analysis and spectral studies. These techniques confirmed the formation of the desired biheterocyclic compounds and helped in determining the structural integrity of the synthesized molecules. The presence of the naphtho[2,1-b]furan moiety in conjunction with the triazolo and thiadiazole rings suggests a complex molecular architecture that could be responsible for the observed biological activities .

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are characterized by cycloaddition and substitution reactions. The initial formation of triazole thiols followed by cycloaddition with chloroacetic acid or carbon disulfide introduces the thiadiazine or thiadiazole rings. Subsequent reactions with aldehydes and carboxylic acids lead to the formation of a diverse set of derivatives, showcasing the versatility of the synthetic approach used in these studies .

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of "N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)furan-3-carboxamide" are not directly reported in the provided papers, the general properties of the synthesized compounds can be inferred. The compounds are likely to exhibit solid-state characteristics at room temperature and possess solubility profiles that are influenced by the presence of heteroatoms and functional groups within the molecular framework. The pharmacological studies suggest that these compounds have significant biological activities, which could be attributed to their chemical properties and the ability to interact with biological targets .

Future Directions

The future directions for this compound could involve further studies to understand its properties and potential applications. Similar compounds have been used in the design of next-generation fused ring energetic materials .

properties

IUPAC Name

N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]furan-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11N5O3/c1-19-11-3-2-9-14-15-10(17(9)16-11)6-13-12(18)8-4-5-20-7-8/h2-5,7H,6H2,1H3,(H,13,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PBVUGGAQRFCKEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NN2C(=NN=C2CNC(=O)C3=COC=C3)C=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)furan-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.